Cas no 898787-28-5 ( )
structure
Product Name:
CAS No:898787-28-5
MF:C16H12ClF3O
MW:312.714094161987
MDL:MFCD03843433
CID:994320
PubChem ID:24726049
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
- 3-(3-CHLOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
- AKOS016021951
- MFCD03843433
- 898787-28-5
- DTXSID40644442
- 3-(3-Chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL： MFCD03843433
- Inchi： 1S/C16H12ClF3O/c17-14-6-1-3-11(9-14)7-8-15(21)12-4-2-5-13(10-12)16(18,19)20/h1-6,9-10H,7-8H2
- InChI Key： PNCKRMYKAODNFR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 312.0528772g/mol
- Monoisotopic Mass: 312.0528772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB366204-1 g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898787-28-5 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 206180-1g |
3-(3-chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206180-2g |
3-(3-chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206180-5g |
3-(3-chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| abcr | AB366204-1g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898787-28-5 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366204-2g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898787-28-5 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB366204-2 g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898787-28-5 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| A2B Chem LLC | AX51826-1g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AX51826-2g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AX51826-5g |
3-(3-Chlorophenyl)-3'-trifluoromethylpropiophenone |
898787-28-5 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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